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Compound of Interest

Compound Name: Clemaphenol A

Cat. No.: B2423814 Get Quote

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive review of the currently available scientific

literature on Clemaphenol A. This document collates the known data on its origin, chemical

properties, and biological activities, presenting quantitative data in structured tables and

outlining experimental methodologies where available. Visual diagrams generated using DOT

language are provided to illustrate experimental workflows and conceptual relationships based

on the limited research.

Introduction
Clemaphenol A is a novel phenolic compound first isolated in 2001. Despite its discovery over

two decades ago, research into its biological effects has been limited. This guide aims to

consolidate the sparse yet significant findings to support further investigation into its

therapeutic potential.

Chemical Origin and Properties
Initially, there were conflicting reports regarding the natural source of Clemaphenol A.

However, the primary scientific literature confirms its first isolation from the root of Clematis

chinensis[1]. A chemical supplier has also listed it as a constituent of Fritillaria pallidiflora,

though this remains to be substantiated by primary research publications[2]. More recently,

Clemaphenol A has also been identified in the stems of Hibiscus syriacus[3].
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Biological Activity and Quantitative Data
The biological activity of Clemaphenol A has been explored in a few key areas: anti-

inflammatory effects, potential antiviral activity (based on computational models), and

cytotoxicity. The available quantitative data is summarized in Table 1.

Biological
Activity

Assay
Target/Cell
Line

Result Reference

Anti-

inflammatory

β-glucuronidase

release inhibition

Polymorphonucle

ar leukocytes

27.9%–72.6%

inhibition at 10-5

mol/L

[2][4]

Antiviral (in

silico)

Molecular

Docking

SARS-CoV-2

Main Protease

(Mpro)

Binding Affinity:

-7.3 kcal/mol

Cytotoxicity MTS Assay

HL-60 (human

leukemia) & A-

549 (human lung

cancer)

No significant

activity at 40

μmol/L

[3]

Table 1:

Summary of

Quantitative Data

for Clemaphenol

A

Experimental Protocols
Detailed experimental protocols for biological assays involving Clemaphenol A are scarce in

the literature. The following is a description of the methodology used in the noted anti-

inflammatory assay.

In Vitro Anti-inflammatory Assay
The anti-inflammatory activity of Clemaphenol A was evaluated by measuring its ability to

inhibit the release of β-glucuronidase from polymorphonuclear leukocytes (PMNs) induced by
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the platelet-activating factor (PAF)[2][4]. While the full detailed protocol is not available, a

generalized workflow can be inferred.
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Inferred workflow for the in vitro anti-inflammatory assay.

Signaling Pathways and Mechanisms of Action
As of the date of this review, there is no published research detailing the signaling pathways

modulated by Clemaphenol A. The molecular docking study against the SARS-CoV-2 main

protease suggests a potential mechanism of action for antiviral activity through the inhibition of

this key viral enzyme. This relationship is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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